Cas no 1361484-85-6 (4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde)

• Product Name: 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde
• CAS No: 1361484-85-6
• MF: C₁₃H₄Cl₅FO
• MW: 372.433662414551
• CID: 4995388
• Update Time: 2025-08-05

4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde

• Inchi： 1S/C13H4Cl5FO/c14-9-8(10(15)12(17)13(18)11(9)16)7-2-1-6(19)3-5(7)4-20/h1-4H
• InChI Key： XPTYGPHSABQLSO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=CC=1C=O)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 6.3
• Topological Polar Surface Area: 17.1

Additional information on 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde

4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde (CAS 1361484-85-6): Properties, Applications, and Research Insights

4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde (CAS 1361484-85-6) is a specialized halogenated biphenyl derivative that has garnered significant attention in organic synthesis and material science. This compound belongs to the class of polyhalogenated biphenyls, characterized by its unique combination of fluorine and chlorine substituents on the biphenyl framework. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for advanced materials and its role in studying structure-activity relationships in halogenated compounds.

The molecular structure of 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde features a biphenyl core with a formyl group at the 2-position and five chlorine atoms distributed across the 2',3',4',5', and 6' positions of the second phenyl ring, along with a single fluorine at the 4-position. This specific substitution pattern creates interesting electronic properties that make it valuable for supramolecular chemistry applications. Current research trends show growing interest in such compounds for developing organic electronic materials, particularly in the field of OLED technology and molecular sensors.

From a synthetic chemistry perspective, CAS 1361484-85-6 serves as a versatile intermediate. The aldehyde functionality allows for various condensation reactions, while the halogen-rich environment enables selective further functionalization. Recent publications highlight its use in creating liquid crystal materials and as a precursor for pharmaceutical intermediates. The compound's stability under various conditions makes it particularly useful for high-temperature applications in material science.

The environmental behavior of 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde has become a topic of interest in environmental chemistry circles. While not classified as hazardous, researchers are examining its biodegradation pathways and environmental persistence as part of broader studies on halogenated organic compounds. This aligns with current industry demands for green chemistry solutions and sustainable synthetic approaches.

In analytical chemistry, CAS 1361484-85-6 has found use as a reference standard for chromatographic methods development. Its distinctive mass spectral signature makes it valuable for mass spectrometry calibration and as a marker compound in environmental analysis. The compound's UV-visible absorption characteristics also make it suitable for spectroscopic studies of halogen-substituted aromatics.

Market analysis indicates growing demand for specialized halogenated compounds like 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde, particularly in the electronic materials sector. Manufacturers are responding to this demand by developing improved synthetic routes that emphasize atom economy and reduced waste generation. The compound's purity specifications have become increasingly stringent to meet the needs of high-performance applications.

Recent patent literature reveals innovative applications of CAS 1361484-85-6 in photovoltaic materials and organic semiconductors. The compound's ability to modify electronic properties through its halogen substitution pattern makes it valuable for tuning charge transport properties in organic electronic devices. These developments align with current research priorities in renewable energy technologies.

From a regulatory perspective, 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde is subject to standard chemical handling protocols. While not classified as hazardous under current regulations, proper laboratory safety measures should always be observed when working with this compound. The scientific community continues to monitor the toxicological profile of such halogenated compounds as part of responsible chemical development practices.

Future research directions for CAS 1361484-85-6 include exploring its potential in catalysis and coordination chemistry. The electron-withdrawing nature of its multiple halogen substituents creates interesting possibilities for designing novel ligand systems. Additionally, its application in polymer chemistry is being investigated for creating specialty materials with unique thermal and electronic properties.

The synthesis and characterization of 4-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxaldehyde continue to be active areas of research. Modern spectroscopic techniques including NMR, IR, and X-ray crystallography are being employed to better understand its molecular properties. These studies contribute valuable data to the growing body of knowledge about halogen-substituted aromatic systems and their applications in advanced materials science.